Cas no 229003-16-1 (2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine)

• Product Name: 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine
• CAS No: 229003-16-1
• MF: C₄H₉N₅
• MW: 127.147759199142
• CID: 245165
• PubChem ID: 4771131
• Update Time: 2025-11-02

2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazol-5-amine,2-(1-methylethyl)-
• 2H-Tetrazol-5-amine,2-(1-methylethyl)-(9CI)
• NEJVMYROZIQXMS-UHFFFAOYSA-N
• 2-propan-2-yltetrazol-5-amine
• 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine
• 229003-16-1
• SCHEMBL668236
• AKOS000297088
• 5-amino-2-isopropyl-2H-tetrazole
• EN300-105087

• Inchi： 1S/C4H9N5/c1-3(2)9-7-4(5)6-8-9/h3H,1-2H3,(H2,5,7)
• InChI Key： NEJVMYROZIQXMS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)N=NC(N)=N1

Computed Properties

• Exact Mass: 127.08579531g/mol
• Monoisotopic Mass: 127.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 273.3±23.0 °C at 760 mmHg
• Flash Point: 119.1±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine

Comprehensive Overview of 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine (CAS No. 229003-16-1)

2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine, with the CAS number 229003-16-1, is a specialized organic compound belonging to the tetrazole family. Tetrazoles are heterocyclic compounds featuring a five-membered ring with four nitrogen atoms and one carbon atom. This particular derivative is gaining attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound's molecular formula and structural features make it a subject of interest for scientists exploring novel bioactive molecules.

The chemical name 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine reflects its isopropyl-substituted tetrazole ring with an amine functional group at the 5-position. This configuration contributes to its reactivity and solubility profile, which are critical factors in its potential applications. Researchers are particularly interested in its hydrogen bonding capacity and electronic properties, which could influence its behavior in biological systems or material science applications.

In the context of current scientific trends, 229003-16-1 aligns with the growing demand for nitrogen-rich heterocycles in drug discovery. The pharmaceutical industry is actively investigating tetrazole derivatives due to their bioisosteric properties, often serving as carboxylic acid substitutes in medicinal chemistry. This compound's structural versatility makes it a potential candidate for developing new enzyme inhibitors or receptor modulators, addressing contemporary challenges in treating metabolic disorders and inflammatory conditions.

The synthesis of 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine typically involves cyclization reactions of appropriate precursors under controlled conditions. Modern green chemistry approaches are being explored to optimize its production, minimizing environmental impact while maintaining high yield and purity. These advancements respond to the increasing emphasis on sustainable chemical processes in industrial and academic settings.

Analytical characterization of CAS 229003-16-1 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about its molecular structure, purity, and stability under various conditions. The compound's physicochemical properties, including melting point, solubility, and partition coefficient, are essential data for researchers evaluating its potential applications.

From a commercial perspective, 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine represents an important building block for more complex molecules. Its availability through chemical suppliers and research catalogs facilitates exploration across multiple disciplines. The compound's structure-activity relationships are particularly intriguing for scientists working on molecular design and drug development projects.

Safety considerations for handling 229003-16-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during experimental work. The compound's material safety data sheet provides detailed guidance for storage and handling to ensure researcher safety and compound integrity.

Future research directions for 2-(propan-2-yl)-2H-1,2,3,4-tetrazol-5-amine may explore its potential in coordination chemistry as a ligand for metal complexes, or its incorporation into functional materials with specific electronic or optical properties. The compound's versatility ensures its continued relevance in cutting-edge chemical research addressing contemporary scientific challenges.

The growing database of scientific literature referencing CAS 229003-16-1 demonstrates its expanding role in chemical innovation. As analytical techniques become more sophisticated and synthetic methods more efficient, our understanding of this compound's full potential continues to evolve, making it a noteworthy subject in modern chemical research and applied sciences.